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Compound of Interest

Compound Name: Benzyl Salicylate-d4

Cat. No.: B569964 Get Quote

An In-Depth Technical Guide to the Safety and Handling of Benzyl Salicylate-d4

Disclaimer: This guide is based on safety and handling data for Benzyl Salicylate. The

deuterated form, Benzyl Salicylate-d4, is expected to have similar toxicological and handling

properties. However, differences in metabolic rates and other properties may exist. It is crucial

to consult the specific Safety Data Sheet (SDS) for Benzyl Salicylate-d4 when available and

to conduct a thorough risk assessment before use.

Introduction
Benzyl Salicylate-d4 is a deuterated analog of Benzyl Salicylate, an ester of benzyl alcohol

and salicylic acid. It is utilized in various research applications, including as an internal

standard in mass spectrometry-based analyses for its non-deuterated counterpart.[1] Given its

application in sensitive analytical methods, understanding its safety profile and proper handling

procedures is paramount for researchers, scientists, and drug development professionals. This

document provides a comprehensive overview of the safety, handling, and toxicological data for

Benzyl Salicylate, which is presumed to be directly applicable to Benzyl Salicylate-d4.

Hazard Identification and Classification
Benzyl Salicylate is classified with the following hazards:

Skin Sensitization (Category 1B): May cause an allergic skin reaction.[2][3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3]
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Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[4][5]

GHS Hazard Statements:

H317: May cause an allergic skin reaction.[3]

H319: Causes serious eye irritation.[3]

H401: Toxic to aquatic life.

H412: Harmful to aquatic life with long lasting effects.

Data Presentation
The following tables summarize the key quantitative data for Benzyl Salicylate.

Table 1: Physical and Chemical Properties

Property Value Citations

Molecular Formula C₁₄H₁₂O₃ [3]

Molecular Weight 228.24 g/mol [3][6]

Appearance
Colorless to light red, thick

liquid
[2][7]

Odor Faint sweet odor [7]

Boiling Point 300 °C / 572 °F [2]

Melting Point 18 - 20 °C / 64.4 - 68 °F [2]

Flash Point
137 °C / 278.6 °F (Closed

Cup)
[2][6]

Vapor Pressure 7.8 x 10⁻⁵ mm Hg at 25 °C [7]

| Solubility | Insoluble in cold water |[6] |

Table 2: Toxicological Data
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Test Species Route Value Citation

Acute Oral
LD50

Rat Oral 2227 mg/kg [5][6]

| Acute Dermal LD50 | Rabbit | Dermal | 14.15 g/kg |[8] |

Table 3: Ecotoxicity Data

Test Species Duration Value Citation

LC50
Danio rerio
(Zebra fish)

96 h 1.03 mg/L [5]

| EC50 | Daphnia magna (Water flea) | 48 h | 1.16 mg/L |[5] |

Experimental Protocols
Detailed methodologies for key toxicological and ecotoxicological experiments are outlined

below.

Acute Oral Toxicity (Rat)
An acute oral toxicity study was conducted on rats to determine the LD50 value.[8]

Methodology: Three groups of six rats were administered Benzyl Salicylate by gavage at

doses of 1.25, 2.5, or 5.0 g/kg. The animals were then observed for a 7-day period.

Endpoint: The primary endpoint was mortality. Toxic effects observed before death, such as

depression, were also noted.

Results: No deaths occurred at 1.25 g/kg. At 2.5 g/kg, 4 out of 6 rats died. All rats (6/6) died

at the 5.0 g/kg dose. The calculated LD50 was 2.23 g/kg (2230 mg/kg).[8]

Skin Irritation (Rabbit)
Skin irritation potential was assessed using the OECD Test Guideline 404.[5]
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Methodology: A defined amount of the test substance is applied to the shaved skin of a

rabbit. The application site is then covered with a gauze patch. After a set exposure period,

the patch is removed, and the skin is evaluated for signs of irritation (erythema and edema).

Endpoint: The skin is scored for redness and swelling at specific time intervals after patch

removal.

Results: Benzyl Salicylate was found to cause no skin irritation in rabbits according to this

guideline.[5] However, it is classified as a skin sensitizer, meaning it can cause an allergic

reaction upon repeated exposure.[2]

Eye Irritation (In Vitro & Rabbit)
Eye irritation potential has been evaluated through both in vitro and in vivo methods.

Methodology (In Vitro - OECD Test Guideline 437): This assay, known as the Bovine Corneal

Opacity and Permeability (BCOP) assay, uses corneas from cattle. The test substance is

applied to the cornea, and two endpoints are measured: opacity (decreased light

transmission) and permeability (increased passage of sodium fluorescein dye).[7]

Methodology (In Vivo - Draize Test): A small amount of the substance is applied to one eye of

a rabbit, with the other eye serving as a control. The eyes are then observed for signs of

irritation, such as redness, swelling, and discharge, at various time points.[5]

Results: In vitro studies showed moderate eye irritation, and the Draize test in rabbits

indicated the substance is irritating to the eyes.[5]

Skin Sensitization (Mouse)
The potential to cause an allergic skin reaction was assessed using the OECD Test Guideline

429.[5]

Methodology: This guideline describes the Local Lymph Node Assay (LLNA). The test

substance is applied to the ears of mice for several consecutive days. The proliferation of

lymphocytes in the lymph nodes draining the application site is then measured.

Endpoint: A substance is classified as a sensitizer if it induces a threefold or greater increase

in lymphocyte proliferation compared to a control group.
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Results: Benzyl Salicylate was found to be a skin sensitizer in this assay.[5]

MCF7 Cell Proliferation Assay (E-Screen)
This assay is used to assess the estrogenic potential of a chemical.[9]

Methodology: Human breast cancer cells (MCF7) are grown in a medium. The cells are then

exposed to various concentrations of the test chemical. After an incubation period (typically 6

days), the cell proliferation is measured.

Endpoint: An increase in cell proliferation compared to a solvent control indicates potential

estrogenic activity.

Results: Benzyl Salicylate showed very weak proliferation effects at high concentrations

(10⁻⁴ M), with a potency approximately 36,000,000-fold lower than estradiol.[9]

Safety and Handling
5.1 Engineering Controls:

Work should be conducted in a well-ventilated area.[6]

Use of a fume hood is recommended, especially when handling larger quantities or if mists

or vapors are generated.[6]

Eyewash stations and safety showers must be readily accessible.[6]

5.2 Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or splash goggles.[5][6]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or synthetic

apron.[5][6] Contaminated clothing should not be allowed out of the workplace and must be

washed before reuse.

Respiratory Protection: Generally not required with adequate ventilation due to the low vapor

pressure of the material. If ventilation is poor or mists are generated, a NIOSH-certified

vapor respirator is recommended.[6]
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5.3 General Hygiene:

Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][5]

Avoid contact with skin, eyes, and clothing.[4]

Do not inhale vapors or mists.[4]

First Aid Measures
Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes, also

under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.[3]

Skin Contact: Take off immediately all contaminated clothing. Wash skin with plenty of soap

and water. If skin irritation or rash occurs, get medical advice/attention.[3]

Inhalation: Remove person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention if symptoms occur.[3][6]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Never give anything by mouth to an unconscious person. Get medical attention if

symptoms appear.[3][6]

Fire Fighting and Accidental Release Measures
7.1 Fire Fighting:

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[5] Do not use a direct stream of water.[4]

Hazards: The product is combustible at high temperatures.[6] Hazardous decomposition

products include carbon oxides (CO, CO₂).[5][6]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3][5]

7.2 Accidental Release:
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Small Spills: Absorb the spill with an inert material (e.g., sand, absorbent paper,

Chemizorb®).[10] Collect the material into a suitable, sealed container for disposal.[5][10]

Clean the contaminated surface with a solvent (e.g., alcohol) followed by washing with a

strong soap and water solution.[10]

Large Spills: Evacuate the area. Prevent the product from entering drains, surface water, or

ground water.[4] Contain the spill and follow the procedures for small spills. Only qualified

personnel should perform the cleanup.[4]

Storage and Disposal
8.1 Storage:

Store in a cool, dry, and well-ventilated place.[5]

Keep containers tightly closed and upright to prevent leakage.[10]

Store away from heat, sparks, open flames, and incompatible materials such as strong

acids, alkalis, or oxidizing agents.[4][10] Recommended storage temperature is 25°C

maximum.[4]

8.2 Disposal:

Dispose of unused product and contaminated materials as hazardous waste.[5][10]

Offer surplus and non-recyclable solutions to a licensed disposal company.[5]

Disposal must be in accordance with local, regional, and national regulations.[5] Do not allow

the product to be released into the environment.[4][10]

Mandatory Visualization
The following diagram illustrates a general workflow for the safe handling of Benzyl Salicylate-
d4 in a laboratory setting.
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Preparation & Handling

Spill & Emergency Response

Storage & Disposal

Review SDS & Conduct Risk Assessment

Don Personal Protective Equipment (PPE)
(Gloves, Safety Glasses, Lab Coat)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh/Aliquot in a Designated Area Small Spill Occurs

If Spill Occurs

Store in a Tightly Closed Container

Post-Handling

Absorb with Inert Material Large Spill: Evacuate Area & Alert Safety Officer

If Large Spill

Collect and Place in a Sealed Container for Disposal

Clean Spill Area with Solvent and then Soap & Water

Keep in a Cool, Dry, Well-Ventilated Place
Away from Heat and Incompatible Materials

Dispose of Waste According to Local Regulations

Click to download full resolution via product page

Caption: Safe Handling Workflow for Benzyl Salicylate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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